molecular formula C16H19N3O2 B7544708 N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide

N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide

Cat. No. B7544708
M. Wt: 285.34 g/mol
InChI Key: ICKXGCSQGGTTJC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide, also known as MPOC, is a chemical compound that has gained attention in the scientific community due to its potential use in various research applications. MPOC is a small molecule that has shown promising results in the field of drug discovery and development.

Mechanism of Action

The mechanism of action of N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide is not fully understood. However, it has been shown to interact with various proteins and enzymes in the body. N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide has been shown to inhibit the activity of certain enzymes, such as proteases and kinases, which are involved in various cellular processes. N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide has also been shown to bind to certain proteins, such as tubulin, which is involved in cell division.
Biochemical and Physiological Effects:
N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide has also been shown to inhibit angiogenesis, the formation of new blood vessels, which is important for the growth and spread of cancer cells. Additionally, N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide has been shown to have anti-inflammatory properties, which may be useful in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes, making it an ideal candidate for studying intracellular processes. N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide is also stable and can be easily synthesized in large quantities, making it readily available for research purposes. However, N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide has some limitations. It has a relatively short half-life, which may limit its effectiveness in certain applications. Additionally, N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide may have off-target effects, which may complicate data interpretation.

Future Directions

There are several future directions for N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide research. One potential direction is the development of N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide derivatives with improved pharmacokinetic properties. Another direction is the identification of novel protein targets for N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide. Additionally, N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide may be used in combination with other drugs to enhance their effectiveness. Further research is needed to fully understand the potential of N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide in various scientific research applications.
Conclusion:
In conclusion, N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide is a small molecule that has shown promising results in various scientific research applications. Its synthesis method has been optimized to achieve high purity and yield. N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide has shown potential as a drug candidate for the treatment of various diseases and as a probe molecule for the study of protein binding sites. Its mechanism of action is not fully understood, but it has been shown to interact with various proteins and enzymes in the body. N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide has several advantages for lab experiments, but also has some limitations. There are several future directions for N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide research, including the development of N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide derivatives and the identification of novel protein targets.

Synthesis Methods

N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide can be synthesized using a multi-step reaction process. The first step involves the reaction of 2-hydroxybenzaldehyde with 1-methyl-1H-pyrazol-4-amine to form 2-(1-methylpyrazol-4-yl)phenol. The second step involves the reaction of the intermediate product with 3-chloropropanoic acid to form the final product, N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide. The synthesis of N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide has been optimized to achieve high purity and yield.

Scientific Research Applications

N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide has shown potential in various scientific research applications. It has been studied as a potential drug candidate for the treatment of various diseases, including cancer, diabetes, and neurodegenerative disorders. N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide has also been used as a probe molecule to study the binding sites of various proteins and enzymes. Additionally, N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide has been used as a fluorescent probe for the detection of metal ions.

properties

IUPAC Name

N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H19N3O2/c1-19-11-13(10-17-19)18-16(20)14-8-5-9-21-15(14)12-6-3-2-4-7-12/h2-4,6-7,10-11,14-15H,5,8-9H2,1H3,(H,18,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ICKXGCSQGGTTJC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=C(C=N1)NC(=O)C2CCCOC2C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H19N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

285.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1-methylpyrazol-4-yl)-2-phenyloxane-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.